Cas no 86864-05-3 (1H-Pyrrole, 3-(3-nitrophenyl)-2,5-diphenyl-)

• Product name: 1H-Pyrrole, 3-(3-nitrophenyl)-2,5-diphenyl-
• CAS No: 86864-05-3
• MF: C₂₂H₁₆N₂O₂
• MW: 340.374645233154
• CID: 660341
• PubChem ID: 13223959

1H-Pyrrole, 3-(3-nitrophenyl)-2,5-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 3-(3-nitrophenyl)-2,5-diphenyl-
• 3-(3-nitrophenyl)-2,5-diphenyl-1H-pyrrole
• 86864-05-3
• DTXSID10529797

• Inchi： InChI=1S/C22H16N2O2/c25-24(26)19-13-7-12-18(14-19)20-15-21(16-8-3-1-4-9-16)23-22(20)17-10-5-2-6-11-17/h1-15,23H
• InChI Key： PXWJHMPGRWACTN-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC(=C(N2)C3=CC=CC=C3)C4=CC(=CC=C4)[N+](=O)[O-]

Computed Properties

• Exact Mass: 340.121177757g/mol
• Monoisotopic Mass: 340.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų
• XLogP3: 5.5